Cas no 2228442-65-5 (3-(1-methoxypropoxy)-3-methylazetidine)

• Product Name: 3-(1-methoxypropoxy)-3-methylazetidine
• CAS No: 2228442-65-5
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 6428486
• PubChem ID: 165865649
• Update Time: 2025-07-16

3-(1-methoxypropoxy)-3-methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(1-methoxypropoxy)-3-methylazetidine
• 2228442-65-5
• EN300-1988150

• Inchi： 1S/C8H17NO2/c1-4-7(10-3)11-8(2)5-9-6-8/h7,9H,4-6H2,1-3H3
• InChI Key： AATGQQJPRUUAPK-UHFFFAOYSA-N
• SMILES： O(C(CC)OC)C1(C)CNC1

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-(1-methoxypropoxy)-3-methylazetidine

Introduction to 3-(1-methoxypropoxy)-3-methylazetidine (CAS No. 2228442-65-5)

3-(1-methoxypropoxy)-3-methylazetidine, identified by the Chemical Abstracts Service Number (CAS No.) 2228442-65-5, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This azetidine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound features a methylazetidine core substituted with a 1-methoxypropoxy side chain, which imparts distinct chemical reactivity and solubility characteristics. Such structural motifs are often explored for their ability to modulate biological pathways, making this molecule a subject of considerable interest in medicinal chemistry.

The 1-methoxypropoxy group, specifically, introduces a hydrophilic character to the molecule while maintaining sufficient lipophilicity for membrane interaction. This balance is crucial in designing compounds that require good oral bioavailability or targeted delivery systems. In recent years, the pharmaceutical industry has seen a surge in the development of small molecules with azetidine scaffolds, owing to their potential to mimic natural amino acid structures and interact with biological targets in novel ways. The methylazetidine portion of the compound suggests possible applications in enzyme inhibition or receptor binding studies, areas where structural diversity is highly valued.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and pharmacokinetic profiles of such compounds with greater accuracy. Studies indicate that modifications at the 3-position of the azetidine ring can significantly alter the compound's interaction with biological targets. The presence of both the methyl and 1-methoxypropoxy substituents may provide a scaffold for developing molecules with enhanced selectivity and reduced off-target effects. This is particularly important in drug discovery, where minimizing side effects is a primary concern.

In the context of modern drug development, 3-(1-methoxypropoxy)-3-methylazetidine (CAS No. 2228442-65-5) represents a promising candidate for further investigation. Its unique structural features make it a versatile building block for synthesizing more complex derivatives with tailored biological activities. Researchers are exploring its potential in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. The compound's ability to undergo further functionalization allows for the creation of libraries of analogs, which can be screened for activity using high-throughput screening (HTS) technologies.

The synthesis of this compound typically involves multi-step organic reactions, often starting from commercially available precursors. Key steps include nucleophilic substitution reactions to introduce the 1-methoxypropoxy group and subsequent cyclization to form the azetidine ring. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. Such improvements are critical for moving compounds from academic research into industrial development pipelines.

One of the most exciting aspects of working with azetidine derivatives like 3-(1-methoxypropoxy)-3-methylazetidine is their potential to serve as probes for understanding fundamental biological processes. Azetidines are structurally similar to proline, an amino acid found in proteins, which suggests they may interact with proteases or other enzyme systems involved in protein turnover. Additionally, their stability under various conditions makes them suitable for structural biology studies using techniques such as X-ray crystallography or NMR spectroscopy.

The pharmacological profile of this compound is still under investigation, but preliminary data suggest it may exhibit interesting properties when tested against specific disease models. For instance, its ability to cross cell membranes might make it useful in developing treatments for central nervous system disorders where blood-brain barrier penetration is challenging. Furthermore, its structural flexibility allows chemists to modify other parts of the molecule without losing key pharmacophoric features.

In conclusion,3-(1-methoxypropoxy)-3-methylazetidine (CAS No. 2228442-65-5) is a fascinating compound with significant potential in pharmaceutical research. Its unique structure combines hydrophilic and lipophilic elements, making it an excellent candidate for further exploration in drug discovery programs. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in developing new therapies that address unmet medical needs.